4-(5-Fluoro-2-methoxyphenyl)-3-methoxybenzoic acid, 95%
Overview
Description
4-(5-Fluoro-2-methoxyphenyl)-3-methoxybenzoic acid (FMB) is a synthetic organic compound that has been used in a wide range of scientific research applications. It is a versatile molecule with a unique molecular structure, which makes it a valuable tool for the study of biochemical and physiological processes. FMB has been used in numerous studies to investigate the action of enzymes, signal transduction pathways, and other biological processes.
Scientific Research Applications
4-(5-Fluoro-2-methoxyphenyl)-3-methoxybenzoic acid, 95% has been used in a variety of scientific research applications, including the study of enzyme action, signal transduction pathways, and other biological processes. It has been used to study the activity of enzymes involved in the metabolism of drugs and other xenobiotics, as well as the regulation of gene expression. 4-(5-Fluoro-2-methoxyphenyl)-3-methoxybenzoic acid, 95% has also been used as a tool to study the effects of drugs on the nervous system, as well as the effects of drugs on the cardiovascular system. Additionally, 4-(5-Fluoro-2-methoxyphenyl)-3-methoxybenzoic acid, 95% has been used to study the effects of drugs on the immune system and to identify potential drug targets.
Mechanism of Action
4-(5-Fluoro-2-methoxyphenyl)-3-methoxybenzoic acid, 95% is believed to act as a competitive inhibitor of enzymes involved in the metabolism of drugs and other xenobiotics. It is thought to interact with the active site of the enzyme, preventing the binding of the substrate and thus inhibiting the enzyme’s activity. 4-(5-Fluoro-2-methoxyphenyl)-3-methoxybenzoic acid, 95% has also been shown to inhibit the activity of certain signal transduction pathways, and it is thought to interact with specific receptors to modulate the activity of these pathways.
Biochemical and Physiological Effects
4-(5-Fluoro-2-methoxyphenyl)-3-methoxybenzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the metabolism of drugs and other xenobiotics, as well as the activity of certain signal transduction pathways. Additionally, 4-(5-Fluoro-2-methoxyphenyl)-3-methoxybenzoic acid, 95% has been shown to modulate the activity of certain receptors, and it has been shown to have a variety of effects on the nervous system, the cardiovascular system, and the immune system.
Advantages and Limitations for Lab Experiments
4-(5-Fluoro-2-methoxyphenyl)-3-methoxybenzoic acid, 95% has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and it is easy to synthesize and purify. Additionally, 4-(5-Fluoro-2-methoxyphenyl)-3-methoxybenzoic acid, 95% is a relatively stable compound and is not prone to degradation. However, 4-(5-Fluoro-2-methoxyphenyl)-3-methoxybenzoic acid, 95% can be toxic in high concentrations, and it can be difficult to obtain large quantities of the compound.
Future Directions
The potential applications of 4-(5-Fluoro-2-methoxyphenyl)-3-methoxybenzoic acid, 95% are still being explored. Future research could focus on the development of new synthesis methods for 4-(5-Fluoro-2-methoxyphenyl)-3-methoxybenzoic acid, 95%, as well as the development of new methods for purifying the compound. Additionally, future research could focus on the use of 4-(5-Fluoro-2-methoxyphenyl)-3-methoxybenzoic acid, 95% to study the effects of drugs on the nervous system, the cardiovascular system, and the immune system. Finally, further research could focus on the development of new methods for using 4-(5-Fluoro-2-methoxyphenyl)-3-methoxybenzoic acid, 95% to study the activity of enzymes and signal transduction pathways.
Synthesis Methods
4-(5-Fluoro-2-methoxyphenyl)-3-methoxybenzoic acid, 95% can be synthesized using several methods, including the reaction of 5-fluoro-2-methoxybenzaldehyde and 3-methoxybenzoic acid in the presence of a base. The reaction yields 4-(5-fluoro-2-methoxyphenyl)-3-methoxybenzoic acid as the major product. The reaction can be catalyzed by a variety of bases, including pyridine, triethylamine, and sodium carbonate. The reaction can be carried out at room temperature or at elevated temperatures. The product can be purified by recrystallization or by column chromatography.
properties
IUPAC Name |
4-(5-fluoro-2-methoxyphenyl)-3-methoxybenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13FO4/c1-19-13-6-4-10(16)8-12(13)11-5-3-9(15(17)18)7-14(11)20-2/h3-8H,1-2H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BGVDWHSMUTVMAR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)F)C2=C(C=C(C=C2)C(=O)O)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13FO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70690215 |
Source
|
| Record name | 5'-Fluoro-2,2'-dimethoxy[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70690215 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
276.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1262008-72-9 |
Source
|
| Record name | 5'-Fluoro-2,2'-dimethoxy[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70690215 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
